Cas no 1779121-54-8 (4-Fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 4-Fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1779121-54-8
• MF: C₈H₁₁FN₂O₃
• MW: 202.182945489883
• CID: 5181663
• Update Time: 2025-06-10

4-Fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester

• Inchi： 1S/C8H11FN2O3/c1-4-14-8(12)6-5(9)7(13-3)11(2)10-6/h4H2,1-3H3
• InChI Key： YTXGOOUYOVCWOR-UHFFFAOYSA-N
• SMILES： N1(C)C(OC)=C(F)C(C(OCC)=O)=N1

Additional information on 4-Fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester

Professional Introduction to 4-Fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester (CAS No. 1779121-54-8)

4-Fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1779121-54-8, belongs to the pyrazole class of molecules, which are known for their broad spectrum of biological activities and utility in drug development. The presence of both fluoro and methoxy substituents, along with the ethyl ester functionality at the carboxyl position, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The structural features of 4-fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester contribute to its unique chemical properties and potential biological interactions. The fluorine atom, being highly electronegative, can influence the electronic distribution within the molecule, thereby modulating its reactivity and binding affinity. Similarly, the methoxy group introduces a hydrophilic character, enhancing solubility in polar environments. These modifications are strategically important in drug design, as they can improve metabolic stability and target specificity.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that compounds with a pyrazole core exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in 4-fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester aligns well with these trends, making it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The ethyl ester group at the carboxyl position can be readily transformed into other functional groups through various chemical reactions, such as hydrolysis or transesterification. This flexibility allows chemists to modify the structure systematically and explore different pharmacophores. Such synthetic versatility is crucial in medicinal chemistry, where iterative design and optimization are often required to achieve desired biological activity.

Recent advancements in computational chemistry have further enhanced the utility of 4-fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester. Molecular modeling studies have been employed to predict its binding interactions with biological targets, such as enzymes and receptors. These simulations provide insights into how the molecule might behave within a cellular environment and help guide the development of more effective drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

The pharmacological potential of this compound has also been explored through in vitro assays. Initial studies have indicated that derivatives of pyrazole with similar structural motifs may exhibit inhibitory effects on certain kinases and other enzymes involved in disease pathways. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings underscore the importance of 4-fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester as a lead compound for drug discovery.

Moreover, the synthesis of this compound exemplifies modern organic chemistry techniques that emphasize efficiency and sustainability. Green chemistry principles have been incorporated into its preparation, minimizing waste and optimizing reaction conditions. Such environmentally conscious approaches are increasingly vital in pharmaceutical manufacturing, where regulatory pressures and public expectations demand greener alternatives.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms are frequently introduced into drug molecules due to their ability to enhance metabolic stability and binding affinity. In 4-fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester, the fluorine atom is strategically positioned to interact with biological targets, potentially improving drug efficacy while reducing off-target effects.

In conclusion,4-fluoro-5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester (CAS No. 1779121-54-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, synthetic versatility, and preliminary biological activity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.